Cas no 5932-68-3 (Isoeugenol)

Isoeugenol is a phenylpropene derivative with the chemical formula C10H12O2, commonly used as a fragrance intermediate and flavoring agent. It exhibits a clove-like aroma and serves as a precursor in synthesizing vanillin and other aromatic compounds. Its key advantages include high purity, stability, and versatility in pharmaceutical, cosmetic, and food applications.

Isoeugenol structure

Product Name:Isoeugenol

CAS No:5932-68-3

MF:C₁₀H₁₂O₂

MW:164.201083183289

CID:370061

PubChem ID:329758315

Update Time:2025-06-19

Isoeugenol Chemical and Physical Properties

Names and Identifiers

- Phenol,2-methoxy-4-(1E)-1-propen-1-yl-
- Isoeugenol, predominantly trans
- (E)-2-Methoxy-4-(prop-1-enyl)phenol
- (E)-Isoeugenol
- 4-(1-Propenyl)-2-methoxyphenol
- 4-(1-Propenyl)-2-methoxyphenol (trans-isoeugenol)
- E-4-Propenyl-2-methoxyphenol
- iso-Eugenol 2
- Isoeugenol E
- NSC 209522
- Phenol, 2-methoxy-4-(1-propenyl)-, (E)-
- Phenol, 2-methoxy-4-propenyl-, (E)-
- trans-2-Methoxy-4-(1-propenyl)phenol
- trans-2-Methoxy-4-propenylphenol
- trans-p-Propenylquaiacol
- trans-isoeugenol
- Isoeugenol (I)
- 2-Methoxy-4-propenylphenol
- SMR000112408
- 4-Hydroxy-3-methoxy-1-propenylbenzene
- 3-Methoxy-4-hydroxy-1-propen-1-ylbenzene
- Isoeugenol
- trans-4-Propenylgualacol
- Isoeugenol Z
- 2-Methoxy-4-[(1E)-1-propenyl]phenol
- Propenylgualacol
- MLSMR
- Z-Isoeugenol
- E-Isoeugenol
- Isoeugenol trans-form
- MLS001065576
- 3-Methoxy-4-hydroxypropenylbenzene
- MDL： MFCD00009285
- Inchi： 1S/C10H12O2/c1-3-4-8-5-6-9(11)10(7-8)12-2/h3-7,11H,1-2H3/b4-3+
- InChI Key： BJIOGJUNALELMI-ONEGZZNKSA-N
- SMILES： C/C=C/C1C=C(OC)C(O)=CC=1

Computed Properties

Exact Mass: 164.08376
Monoisotopic Mass: 164.08373
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 29.5

Experimental Properties

Density: d420 1.087
Melting Point: 33°
Boiling Point: bp12 140°
Flash Point: 122.9±6.7 °C
Refractive Index: nHe20 1.5778
PSA: 29.46
LogP: 2.43390
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Isoeugenol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Isoeugenol Pricemore >>

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TRC	I119535-250mg	Isoeugenol	5932-68-3	250mg	100.00	2021-08-04
TRC	I119535-500mg	Isoeugenol	5932-68-3	500mg	165.00	2021-08-04
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	57522-1ML	Isoeugenol, predominantly trans	5932-68-3	1ml	¥1051.83	2023-10-23
TRC	I119535-10mg	Isoeugenol	5932-68-3	10mg	$150.00	2023-05-18
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TRC	I119535-100mg	Isoeugenol	5932-68-3	100mg	$936.00	2023-05-18